Cas no 1782324-26-8 (5-Bromo-2-(difluoromethyl)-1-benzofuran)

• Product Name: 5-Bromo-2-(difluoromethyl)-1-benzofuran
• CAS No: 1782324-26-8
• MF: C₉H₅BrF₂O
• MW: 247.036208868027
• CID: 6178244
• PubChem ID: 84705927
• Update Time: 2025-11-01

5-Bromo-2-(difluoromethyl)-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 1782324-26-8
• 5-bromo-2-(difluoromethyl)-1-benzofuran
• EN300-6511343
• 5-Bromo-2-(difluoromethyl)-1-benzofuran

• Inchi： 1S/C9H5BrF2O/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4,9H
• InChI Key： ASARMWBVELTHCZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(F)F)O2

Computed Properties

• Exact Mass: 245.94918g/mol
• Monoisotopic Mass: 245.94918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 13.1Ų

Additional information on 5-Bromo-2-(difluoromethyl)-1-benzofuran

Recent Advances in the Study of 5-Bromo-2-(difluoromethyl)-1-benzofuran (CAS: 1782324-26-8)

The compound 5-Bromo-2-(difluoromethyl)-1-benzofuran (CAS: 1782324-26-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzofuran core and difluoromethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 5-Bromo-2-(difluoromethyl)-1-benzofuran. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the scalability of production but also enhances the purity of the compound, which is critical for pharmaceutical applications.

Pharmacological investigations have revealed that 5-Bromo-2-(difluoromethyl)-1-benzofuran exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. In vitro and in vivo studies have shown that the compound can effectively modulate the activity of cyclooxygenase-2 (COX-2), suggesting its potential as a novel anti-inflammatory agent. These findings were corroborated by a recent preclinical trial, where the compound demonstrated significant reduction in inflammation markers with minimal side effects.

Another promising avenue of research explores the anticancer properties of 5-Bromo-2-(difluoromethyl)-1-benzofuran. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the disruption of mitochondrial membrane potential and activation of caspase pathways, offering a new strategy for targeting drug-resistant malignancies.

Despite these advancements, challenges remain in the development of 5-Bromo-2-(difluoromethyl)-1-benzofuran as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique chemical structure and demonstrated biological activities make it a compelling candidate for further investigation in drug discovery programs.

In conclusion, recent research on 5-Bromo-2-(difluoromethyl)-1-benzofuran (CAS: 1782324-26-8) has unveiled its multifaceted potential in medicinal chemistry. From its optimized synthesis to its promising pharmacological profiles, this compound represents an exciting area of development in the search for new therapeutic agents. Continued research efforts will be essential to fully elucidate its mechanisms and translate these findings into clinical applications.